Cas no 2137985-90-9 (5-Fluoro-1,3-benzoxazole-2-carbothioamide)

• Product Name: 5-Fluoro-1,3-benzoxazole-2-carbothioamide
• CAS No: 2137985-90-9
• MF: C₈H₅FN₂OS
• MW: 196.201503515244
• CID: 5852642
• PubChem ID: 165450412
• Update Time: 2025-06-22

5-Fluoro-1,3-benzoxazole-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2137985-90-9
• EN300-715676
• 5-fluoro-1,3-benzoxazole-2-carbothioamide
• 5-Fluoro-1,3-benzoxazole-2-carbothioamide

• Inchi： 1S/C8H5FN2OS/c9-4-1-2-6-5(3-4)11-8(12-6)7(10)13/h1-3H,(H2,10,13)
• InChI Key： BTAJWSRFHMRJQI-UHFFFAOYSA-N
• SMILES： S=C(C1=NC2C=C(C=CC=2O1)F)N

Computed Properties

• Exact Mass: 196.01066212g/mol
• Monoisotopic Mass: 196.01066212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.1Ų

Additional information on 5-Fluoro-1,3-benzoxazole-2-carbothioamide

Introduction to 5-Fluoro-1,3-benzoxazole-2-carbothioamide (CAS No. 2137985-90-9)

5-Fluoro-1,3-benzoxazole-2-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2137985-90-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole class, which is well-documented for its broad spectrum of biological activities. The introduction of a fluorine atom at the 5-position and the presence of a carbothioamide functional group at the 2-position enhance its pharmacological potential, making it a subject of extensive study in drug discovery and development.

The benzoxazole core structure is known for its stability and ability to interact with various biological targets, including enzymes and receptors. The fluorine substituent, in particular, is a common pharmacophore that can modulate metabolic pathways and improve binding affinity. In the case of 5-Fluoro-1,3-benzoxazole-2-carbothioamide, the carbothioamide moiety contributes to its reactivity and functionality, enabling diverse chemical modifications that can be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-Fluoro-1,3-benzoxazole-2-carbothioamide and biological targets. These studies have highlighted its potential as an inhibitor of certain kinases and enzymes involved in cancer progression. For instance, preliminary computational studies suggest that this compound may interfere with the activity of tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth and metastasis.

In addition to its anticancer potential, 5-Fluoro-1,3-benzoxazole-2-carbothioamide has been explored for its antimicrobial properties. The fluorine atom's electron-withdrawing nature can enhance the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic processes. This makes it a promising candidate for developing novel antibiotics to combat resistant strains of bacteria. Researchers have also investigated its efficacy against fungal infections, where the benzoxazole scaffold has demonstrated notable activity against pathogenic fungi.

The synthesis of 5-Fluoro-1,3-benzoxazole-2-carbothioamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom typically employs fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride), which are chosen for their efficiency and selectivity. The carbothioamide group is often formed through thiolation reactions involving sulfur-containing reagents like phosphorus pentasulfide or thiourea.

One of the key challenges in working with 5-Fluoro-1,3-benzoxazole-2-carbothioamide is its sensitivity to hydrolysis under acidic or basic conditions. This necessitates careful handling during purification and storage to prevent degradation. Solvent selection is also critical; polar aprotic solvents like dimethylformamide (DMF) or acetonitrile are often preferred due to their ability to dissolve the compound while maintaining stability.

Current research efforts are focused on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, green chemistry principles are being applied to develop more environmentally friendly methods for producing this compound. For example, catalytic fluorination techniques that minimize waste and reduce energy consumption are being explored as alternatives to traditional fluorination methods.

The pharmacokinetic properties of 5-Fluoro-1,3-benzoxazole-2-carbothioamide are another area of active investigation. Studies using in vitro models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for designing effective dosing regimens and predicting potential side effects in clinical settings. Pharmacokinetic modeling has shown that this compound exhibits moderate bioavailability and a reasonable half-life, suggesting its suitability for therapeutic applications.

In vivo studies have further validated the biological activity of 5-Fluoro-1,3-benzoxazole-2-carbothioamide. Animal models of cancer have demonstrated dose-dependent inhibition of tumor growth when treated with this compound. Mechanistic studies indicate that it exerts its effects by disrupting microtubule formation and inhibiting cell division in cancer cells. These results support further development towards clinical trials as a potential chemotherapeutic agent.

The versatility of 5-Fluoro-1,3-benzoxazole-2-carbothioamide extends beyond oncology; it has shown promise in treating inflammatory diseases by modulating cytokine production and inhibiting inflammatory pathways. Preliminary data suggest that it may be effective in conditions such as rheumatoid arthritis by suppressing pro-inflammatory cytokines like TNF-alpha and IL-beta.

Future directions in research include exploring derivatives of 5-Fluoro-1,3-benzoxazole-2-carbothioamide that may enhance potency or selectivity for specific biological targets. Structure-based drug design approaches will play a pivotal role in this endeavor by allowing researchers to rationally modify the molecule based on detailed knowledge of its interactions with biological targets.

The regulatory landscape for new pharmaceutical compounds like 5-Fluoro-1,3-benzoxazole-2-carbothioamide is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) is essential throughout the synthesis process to ensure product quality and consistency. Preclinical safety studies must be conducted before advancing to human trials, where efficacy and tolerability will be rigorously evaluated.

In conclusion,5-Fluoro--1，3--benzoxazole--2--carbothioamide(CAS No.--2137985--90--9)isapromisingpharmaceuticalcompoundwithmultifacetedbiologicalactivities。Itsbenzoxazolescaffoldandfluorineatomenhanceitspharmacologicalpotential，makingitatopriorityforfurtherdevelopment。Ongoingresearcheffortsarefocusedonoptimizingsynthesis，elucidatingmechanismsofaction，andevaluatingitsclinicalpotential。Withcontinuedinvestigation，thiscompoundhastherighttocontributetothedevelopmentofnewtherapiesforvariousmedicalconditions。